2-amino-N-(tert-butyl)ethanesulfonamide hydrochloride

• IUPAC Name: 2-amino-N-tert-butylethanesulfonamide;hydrochloride
• InChI: InChI=1S/C6H16N2O2S.ClH/c1-6(2,3)8-11(9,10)5-4-7;/h8H,4-5,7H2,1-3H3;1H
• InChI Key: ATLVYKXFLLXPEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)CCN.Cl
• Molecular Formula: C6H17ClN2O2S
• Molecular Weight: 216.73 g/mol

Description

“2-amino-N-(tert-butyl)ethanesulfonamide hydrochloride” is a chemical compound with the molecular formula C6H17ClN2O2S and a molecular weight of 216.73. It is a solid substance that is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for “2-amino-N-(tert-butyl)ethanesulfonamide hydrochloride” is 1S/C6H16N2O2S.ClH/c1-6(2,3)8-11(9,10)5-4-7;/h8H,4-5,7H2,1-3H3;1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“2-amino-N-(tert-butyl)ethanesulfonamide hydrochloride” is a solid substance that is typically stored at room temperature. It has a melting point of 138-140°C.

Scientific Research Applications

Radiolabeling and PET Microdosing

2-Amino-N-(tert-butyl)ethanesulfonamide hydrochloride has been utilized in radiolabeling studies. For example, it has been used in the radiolabeling of the cannabinoid receptor agonist AZD1940 with carbon-11. This process is crucial for positron emission tomography (PET) microdosing studies, particularly in assessing brain exposure of candidate drugs, as shown in non-human primate studies (Schou et al., 2013).

Effects on Human Peripheral Blood Lymphocytes

Research on derivatives of 2-amino-4,6-di-tert-butylphenol, which is structurally related to 2-amino-N-(tert-butyl)ethanesulfonamide hydrochloride, has shown effects on the viability and functional state of human peripheral blood lymphocytes. These compounds have demonstrated immunomodulatory activity, influencing the production of interferon by peripheral blood mononuclear cells (Nizheharodava et al., 2020).

Synthesis and Chemical Reactions

The compound has also been used in chemical syntheses and reactions. For instance, it is involved in the synthesis of mono-protected diamines and in the reaction of olefins with N-halo-N-tert-butyl and N-cyclohexyl-ethanesulfonamide. These reactions are significant for developing new synthetic methods and compounds (Mattingly, 1990); (Ohashi et al., 1971).

Coordination Compounds and Nucleases

The compound is involved in the formation of coordination compounds with Cu(II) salts. These complexes have been studied for their potential use as chemical nucleases, contributing to research in molecular biology and chemistry (Macías et al., 2006).

NMR Applications in Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been synthesized for use in 19F NMR applications. This includes studies involving the incorporation of these compounds in model peptides for sensitive detection, highlighting their potential in probe development and medicinal chemistry research (Tressler & Zondlo, 2014).

Chemoselective Hydrolysis

The compound has also been explored in chemoselective hydrolysis studies, particularly in the context of N-Boc protection of amino groups. These studies contribute to the development of more efficient and selective synthetic methods in organic chemistry (Kaul et al., 2004).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.